Methyl 3-(3-cyanophenyl)acrylate
Cat. No. B154132
Key on ui cas rn:
52116-81-1
M. Wt: 187.19 g/mol
InChI Key: BQJYULBYGRTLPZ-AATRIKPKSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:15][CH2:16][O:17][C:18]([CH3:19])=[O:20].[CH3:1][O:2][C:3]([CH:4]=[CH:5][c:6]1[cH:7][c:8]([C:12]#[N:13])[cH:9][cH:10][cH:11]1)=[O:14]>>[CH3:1][O:2][C:3]([CH2:4][CH2:5][c:6]1[cH:7][c:8]([C:12]#[N:13])[cH:9][cH:10][cH:11]1)=[O:14]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
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CCOC(C)=O
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Name
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|
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Quantity
|
Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)C=Cc1cccc(C#N)c1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC(=O)CCc1cccc(C#N)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
